Cas no 1226451-12-2 (N-(2-methoxyquinolin-8-yl)acetamide)

• Product Name: N-(2-methoxyquinolin-8-yl)acetamide
• CAS No: 1226451-12-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 6303187
• PubChem ID: 49670788
• Update Time: 2025-05-24

N-(2-methoxyquinolin-8-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyquinolin-8-yl)acetamide
• AKOS024527386
• F5893-0061
• 1226451-12-2

• Inchi： 1S/C12H12N2O2/c1-8(15)13-10-5-3-4-9-6-7-11(16-2)14-12(9)10/h3-7H,1-2H3,(H,13,15)
• InChI Key： RJSJRKKKYUHQFK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC=C(C2=N1)NC(C)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.2Ų

Additional information on N-(2-methoxyquinolin-8-yl)acetamide

Professional Introduction to N-(2-methoxyquinolin-8-yl)acetamide (CAS No: 1226451-12-2)

N-(2-methoxyquinolin-8-yl)acetamide, identified by its Chemical Abstracts Service number CAS No: 1226451-12-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research and development. The 2-methoxyquinolin-8-yl moiety, a derivative of quinoline, is known for its versatility in medicinal chemistry, often serving as a scaffold for designing novel therapeutic agents.

The compound's structure consists of an acetamide group attached to a 2-methoxyquinolin-8-yl ring system. This arrangement not only contributes to its unique chemical properties but also opens up possibilities for various interactions with biological targets. The presence of the methoxy group at the 2-position of the quinoline ring enhances its solubility and metabolic stability, which are crucial factors in drug design. Furthermore, the acetamide moiety can participate in hydrogen bonding, making it a valuable component in the development of molecules that require specific binding affinities.

In recent years, N-(2-methoxyquinolin-8-yl)acetamide has been studied for its potential applications in addressing various therapeutic challenges. One of the most promising areas is its role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The quinoline scaffold is particularly noted for its ability to modulate protein-protein interactions, which has implications in treating conditions such as cancer, autoimmune diseases, and infectious disorders.

The pharmacological profile of N-(2-methoxyquinolin-8-yl)acetamide has been explored through both in vitro and in vivo studies. Initial investigations have revealed that this compound exhibits inhibitory activity against certain kinases and transcription factors, which are key players in cellular signaling cascades. These findings suggest that it may have therapeutic potential in diseases characterized by dysregulated signaling pathways. Additionally, the compound's ability to cross the blood-brain barrier has been investigated, raising possibilities for its use in treating central nervous system disorders.

Advances in computational chemistry have further enhanced the understanding of N-(2-methoxyquinolin-8-yl)acetamide's interactions with biological targets. Molecular docking studies have identified specific binding pockets on proteins where this compound can potentially exert its effects. These studies not only provide insights into the compound's mechanism of action but also guide the optimization of its structure for improved efficacy and selectivity. The integration of machine learning algorithms has allowed researchers to predict new derivatives of this molecule with enhanced pharmacological properties.

The synthesis of N-(2-methoxyquinolin-8-yl)acetamide involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of a quinoline precursor, followed by the introduction of the methoxy group and the acetamide moiety. Each step must be carefully controlled to ensure high yield and purity, which are essential for subsequent biological evaluations. Recent advancements in synthetic methodologies have enabled more efficient and sustainable routes to this compound, aligning with global efforts to green chemistry principles.

The biological evaluation of N-(2-methoxyquinolin-8-yl)acetamide has been complemented by structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide high-resolution images of the compound's interactions with target proteins, allowing researchers to refine their understanding of its pharmacophore. Such structural insights are invaluable for designing next-generation drugs that can achieve higher binding affinities and better therapeutic outcomes.

In conclusion, N-(2-methoxyquinolin-8-yl)acetamide (CAS No: 1226451-12-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its role as a key intermediate in drug development underscores the importance of quinoline derivatives in modern medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing health challenges.